Cas no 30359-01-4 (Centrolobol)

Centrolobol structure
Centrolobol structure
Product Name:Centrolobol
CAS No:30359-01-4
MF:C19H24O3
MW:300.392066001892
CID:837682
PubChem ID:11771038
Update Time:2025-07-13

Centrolobol Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanol, 4-hydroxy-a-[2-(4-hydroxyphenyl)ethyl]-, (aR)-
    • Centrolobol
    • (-)-Centrolobol
    • (R)-(-)-1,7-Bis(p-hydroxyphenyl)-3-heptanol
    • 30359-01-4
    • FS-9733
    • Benzenepentanol, 4-hydroxy--[2-(4-hydroxyphenyl)ethyl]-, (R)-; (R)-4-Hydroxy--[2-(4-hydroxyphenyl)ethyl]benzenepentanol; (-)-Centrolobol; Centrolobol, (-)-
    • SCHEMBL13698042
    • AKOS032962419
    • 4-[(5R)-5-Hydroxy-7-(4-hydroxyphenyl)heptyl]phenol
    • 3-Heptanol, 1,7-bis(p-hydroxyphenyl)-, (R)-(-)-
    • DTXSID40873755
    • HY-N3564
    • 4-chloro-3-chlorosulfonylbenzoci acid
    • CS-0023850
    • CHEMBL462922
    • [ "" ]
    • (+)-centrolobol
    • DA-68935
    • 4-[(3R)-3-hydroxy-7-(4-hydroxyphenyl)heptyl]phenol
    • Inchi: 1S/C19H24O3/c20-17(10-7-16-8-13-19(22)14-9-16)4-2-1-3-15-5-11-18(21)12-6-15/h5-6,8-9,11-14,17,20-22H,1-4,7,10H2/t17-/m1/s1
    • InChI Key: UYJAYWZGEZOHRU-QGZVFWFLSA-N
    • SMILES: O[C@@H](CCC1C=CC(=CC=1)O)CCCCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 300.17254462g/mol
  • Monoisotopic Mass: 300.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 524.0±45.0 °C at 760 mmHg
  • Flash Point: 244.6±23.3 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Centrolobol Security Information

Centrolobol Pricemore >>

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